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Compound of Interest

Compound Name: Centpropazine

Cat. No.: B3431582 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals handling

Centpropazine. Procedural guidance is offered to ensure the safe operational use and

disposal of this experimental antidepressant. Given the limited publicly available safety data on

Centpropazine, a precautionary approach, treating it as a potent and potentially hazardous

compound, is mandatory.

Centpropazine is an experimental antidepressant that reached Phase 3 clinical trials.[1] While

its precise mechanism of action is not fully understood, it is known to exhibit effects similar to

imipramine.[1] Due to the lack of a comprehensive Safety Data Sheet (SDS), all personnel

must adhere to the stringent protocols outlined below, which are based on established

guidelines for handling potent pharmaceutical compounds.

Essential Safety Information
All personnel must be trained in handling potent compounds and be familiar with the potential

hazards before working with Centpropazine. The known toxicological data for Centpropazine
is summarized in the table below. The low published toxic dose in humans indicates that this is

a potent substance requiring careful handling to avoid exposure.
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Quantitative Toxicity Data for
Centpropazine

Parameter Value

Lowest Published Toxic Dose (TDLo) - Human,

Oral
1710 µg/kg (producing somnolence)[2]

Lethal Dose, 50% kill (LD50) - Mouse,

Intraperitoneal
270 mg/kg[2]

Personal Protective Equipment (PPE)
A multi-layered PPE approach is required to minimize exposure during all stages of

Centpropazine handling. The following table outlines the minimum PPE requirements.

PPE for Handling Centpropazine

Body Part Required Equipment

Respiratory

A NIOSH-approved respirator (e.g., N95 or

higher) is required for handling powdered

Centpropazine. For solutions, a respirator

should be worn if there is a risk of

aerosolization.

Hands

Double gloving with chemotherapy-rated nitrile

gloves is mandatory. The outer glove should be

removed and disposed of immediately after

handling.

Eyes

Chemical splash goggles and a face shield are

required to protect against splashes and

airborne particles.

Body
A disposable, low-permeability gown with long

sleeves and tight-fitting cuffs is required.

Feet
Closed-toe shoes and disposable shoe covers

must be worn in the designated handling area.
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Operational Plan: Step-by-Step Handling Protocol
All handling of Centpropazine, particularly weighing and preparing solutions, must be

conducted in a designated area, preferably within a certified chemical fume hood or a biological

safety cabinet to contain any airborne particles.

Preparation and Handling:

Designated Area: Establish a restricted area for Centpropazine handling, clearly marked

with warning signs.

Decontamination: Before starting, decontaminate the work surface with an appropriate

cleaning agent.

Donning PPE: Put on all required PPE in the correct order (shoe covers, inner gloves, gown,

outer gloves, face shield, and respirator).

Weighing: If working with powdered Centpropazine, weigh the required amount on a tared

weigh boat within a fume hood.

Solution Preparation: If preparing a solution, slowly add the weighed Centpropazine to the

solvent to avoid splashing.

Labeling: Clearly label all containers with the compound name, concentration, date, and

hazard warnings.

Post-Handling: After handling, wipe down the work surface with a deactivating agent, if

known, or a suitable solvent.

Disposal Plan: Managing Centpropazine Waste
All waste generated from handling Centpropazine is considered hazardous pharmaceutical

waste and must be disposed of according to institutional and regulatory guidelines.

Waste Segregation and Disposal:

Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated

sharps container for hazardous pharmaceutical waste.
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Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), weigh boats, and other solid

materials should be collected in a clearly labeled, sealed plastic bag and disposed of in a

designated hazardous waste container.

Liquid Waste: Unused or waste solutions of Centpropazine should be collected in a sealed,

properly labeled hazardous waste container. Do not pour any Centpropazine waste down

the drain.

Decontamination of Glassware: Reusable glassware should be decontaminated by soaking

in a suitable solvent or a deactivating solution before standard washing.

Visual Guidance: Diagrams for Safety and Workflow
To further clarify the procedural steps and safety hierarchy, the following diagrams have been

created.
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Preparation

Handling (in Fume Hood)

Cleanup and Disposal

1. Designate and Prepare Handling Area

2. Don Appropriate PPE

3. Weigh Centpropazine Powder

4. Prepare Solution

5. Label Container

6. Decontaminate Work Surface

7. Doff and Dispose of PPE

8. Segregate and Dispose of Waste
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Experimental Workflow for Handling Centpropazine
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Hierarchy of Safety Controls

Elimination/Substitution (Not Feasible)

Engineering Controls
(Fume Hood, BSC)

Administrative Controls
(SOPs, Training, Designated Areas)

Personal Protective Equipment
(Gloves, Gown, Respirator, Goggles)
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Hierarchy of Safety Controls for Centpropazine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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